7-Methoxycoumarin-3-carboxylic Acid

7-Methoxycoumarin-3-carboxylic acid (CAS 20300-59-8) is a highly pure, amine-reactive blue fluorescent probe (λex ~336-355 nm, λem ~402-415 nm) widely procured for peptide labeling, FRET assay development, and biomolecular conjugation . Featuring a rigid 3-carboxyl group and a pH-stable 7-methoxy substituent, this coumarin derivative is a critical building block for synthesizing N-succinimidyl esters and acting as a reliable donor fluorophore. Its low molecular weight minimizes steric interference in labeled biomolecules, making it a foundational reagent in proteomics, protease activity screening, and live-cell imaging workflows where structural fidelity and signal stability are paramount .

Substituting 7-Methoxycoumarin-3-carboxylic acid with closely related coumarin analogs severely compromises assay reproducibility and spectral integrity. Replacing it with 7-hydroxycoumarin derivatives introduces extreme pH-sensitivity, as the hydroxyl group's ionization causes drastic shifts in excitation wavelengths and quantum yields across physiological pH ranges . Conversely, utilizing 7-aminocoumarin derivatives (such as AMCA) shifts the excitation profile toward 400 nm, which can ruin established FRET pair efficiencies and increase spectral bleed-through in multiplexed flow cytometry . Furthermore, substituting with 4-acetic acid derivatives alters the conjugation geometry and rotational freedom, potentially disrupting the binding affinity of tightly folded labeled peptides .

pH-Independent Excitation Stability

7-Methoxycoumarin-3-carboxylic acid provides a highly stable excitation peak at ~355-360 nm across diverse buffer conditions. In stark contrast, 7-hydroxycoumarin-3-carboxylic acid exhibits a massive pH-dependent spectral shift, with its excitation moving from 342 nm at pH 4.0 to 386 nm at pH 9.0 due to the deprotonation of the 7-hydroxyl group .

Procurement for intracellular assays or variable-pH environments must specify the methoxy derivative to prevent false-positive fluorescence fluctuations.

Spectral Separation for Multiplexing

The 7-methoxy substitution ensures a deep-UV/violet excitation profile (λex ~336-355 nm). When compared to 7-amino-4-methylcoumarin (AMCA) derivatives, which typically excite at ~390-400 nm, the methoxy variant provides a wider spectral gap from common green fluorophores.

Buyers designing multiplexed flow cytometry or complex FRET panels require the shorter excitation wavelength to strictly minimize spectral bleed-through.

Conjugation Rigidity

The 3-carboxylic acid moiety places the reactive conjugation site directly on the conjugated alpha-pyrone ring, creating a rigid, zero-carbon linker. In contrast, 7-methoxycoumarin-4-acetic acid (MCA) utilizes a methylene spacer (-CH2-COOH), which increases rotational degrees of freedom and alters the spatial orientation of the fluorophore relative to the labeled peptide .

For highly distance-sensitive FRET probes or sterically constrained receptor-binding peptides, the rigid 3-carboxyl geometry ensures more predictable dipole orientation.

Cellular Viability for Live-Cell Probes

When utilized as a cell-cleavable fluorescent protecting group or intracellular probe, 7-methoxycoumarin-3-carboxylic acid derivatives demonstrate exceptional biocompatibility, showing no significant toxicity in K562, Daudi, RPMI-8226, and Jurkat cell lines at concentrations up to 100 μM (IC50 > 100 μM) [1].

Researchers procuring fluorophores for live-cell prodrug tracking or prolonged intracellular imaging require this validated low-toxicity profile to ensure cell viability.

FRET Protease Substrate Development

Ideal for synthesizing internally quenched fluorescent peptides where the rigid 3-carboxyl linker and stable ~405 nm emission provide high signal-to-noise ratios upon enzymatic cleavage .

Intracellular Prodrug Tracking

Selected as a fluorescent, cell-cleavable protecting group for phosphonate drugs, allowing real-time, no-wash quantification of cellular internalization without inducing cytotoxicity or suffering from pH-induced signal quenching [1].

Multiplexed Biomarker Microarrays

Utilized as an amine-reactive blue fluorescent tag in protein and nucleic acid microarrays, where its short excitation wavelength (~336-355 nm) prevents cross-talk with longer-wavelength secondary probes.

HPLC Amine Derivatization

Procured for pre-column or post-column derivatization in analytical chromatography, transforming non-fluorescent primary amines into highly detectable, pH-stable fluorescent adducts for trace-level quantification.